Cas no 919522-25-1 (6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine)

• Product Name: 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine
• CAS No: 919522-25-1
• MF: C₁₁H₉ClFN₃
• MW: 237.660664319992
• MDL: MFCD11117690
• CID: 762148
• PubChem ID: 29035748
• Update Time: 2025-10-29

6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-N-[(2-fluorophenyl)methyl]-
• 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine
• 919522-25-1
• 6-chloro-N-(2-fluorobenzyl)pyridazin-3-amine
• Z108583050
• AKOS009038032
• DTXSID30651903
• C11H9ClFN3
• F1967-4404
• CS-0264093
• EN300-91794

• MDL： MFCD11117690
• Inchi： 1S/C11H9ClFN3/c12-10-5-6-11(16-15-10)14-7-8-3-1-2-4-9(8)13/h1-6H,7H2,(H,14,16)
• InChI Key： URUSMXUULRIJHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 237.0469032g/mol
• Monoisotopic Mass: 237.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8Ų

6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine

6-Chloro-N-[(2-Fluorophenyl)methyl]Pyridazin-3-Amine: A Comprehensive Overview

The compound with CAS No. 919522-25-1, known as 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyridazine ring system with a chlorine substituent at the 6-position and an N-substituent group consisting of a (2-fluorophenyl)methyl moiety. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine as a promising candidate in drug discovery. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammatory responses and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to scavenge free radicals has been linked to potential applications in neurodegenerative diseases, where oxidative stress plays a pivotal role.

The synthesis of 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. A notable advancement in this area was reported in a 2023 paper in Nature Communications, where researchers utilized a palladium-catalyzed cross-coupling reaction to achieve high yields of the compound. This method not only enhances the efficiency of synthesis but also opens new avenues for the production of structurally related pyridazine derivatives with diverse substituents.

In terms of pharmacokinetics, studies have shown that 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine demonstrates favorable absorption and bioavailability profiles. Preclinical trials conducted in rodent models revealed that the compound achieves effective concentrations in target tissues while maintaining low systemic toxicity. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions of this compound with target proteins. Using advanced docking algorithms, researchers have identified key residues within protein binding sites that are critical for the compound's activity. These studies not only enhance our understanding of its mechanism of action but also guide further optimization efforts to improve potency and selectivity.

Looking ahead, the continued exploration of 6-chloro-N-[(2-fluorophenyl)methyl]pyridazin-3-amine holds significant promise for advancing drug development pipelines. Its unique combination of chemical stability, biological activity, and favorable pharmacokinetic properties positions it as a valuable asset in the pursuit of innovative treatments for various diseases. As research progresses, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.